Cas no 83221-15-2 (CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER)

• Product name: CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER
• CAS No: 83221-15-2
• MF: C₉H₁₄O₃
• MW: 170.206
• CID: 3417199
• PubChem ID: 12840255

CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER Chemical and Physical Properties

Names and Identifiers

• CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER
• methyl 2,2-dimethyl-5-oxocyclopentanecarboxylate
• DB-401873
• 83221-15-2
• methyl 2,2-dimethyl-5-oxocyclopentane-1-carboxylate
• SCHEMBL5493334

• Inchi： InChI=1S/C9H14O3/c1-9(2)5-4-6(10)7(9)8(11)12-3/h7H,4-5H2,1-3H3
• InChI Key： WQGQHPFTZARJCT-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 170.094294304Da
• Monoisotopic Mass: 170.094294304Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 43.4Ų

Additional information on CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER

Comprehensive Overview of CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER (CAS No. 83221-15-2)

CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER (CAS No. 83221-15-2) is a specialized organic compound widely utilized in pharmaceutical intermediates, fragrance synthesis, and fine chemical production. Its unique molecular structure, featuring a cyclopentane ring with 2,2-dimethyl and 5-oxo functional groups, makes it a versatile building block in synthetic chemistry. Researchers and industries value this ester derivative for its stability and reactivity under controlled conditions.

In recent years, the demand for methyl ester derivatives like this compound has surged due to their applications in green chemistry and sustainable manufacturing. A trending topic among chemists is the compound’s role in biodegradable polymer research, where its carbonyl and ester functionalities contribute to tunable material properties. Additionally, its potential in flavor and fragrance formulations aligns with the growing consumer preference for natural-inspired synthetic ingredients.

From a technical perspective, CAS No. 83221-15-2 exhibits notable solubility in organic solvents such as ethanol and acetone, which facilitates its use in catalytic reactions and batch processing. Analytical techniques like GC-MS and NMR spectroscopy are commonly employed to verify its purity, a critical factor for pharmaceutical-grade applications. Users frequently search for "synthesis methods for 2,2-dimethyl-5-oxo cyclopentanecarboxylate" or "safety data of methyl ester derivatives," reflecting the compound’s niche yet significant relevance.

Innovations in process optimization have further highlighted the compound’s industrial appeal. For instance, its incorporation into multistep synthesis workflows reduces byproduct formation, addressing environmental concerns. Discussions on platforms like ResearchGate often focus on "scalable production of cyclopentane-based esters," underscoring the balance between cost-efficiency and yield maximization.

Beyond laboratory use, CYCLOPENTANECARBOXYLIC ACID, 2,2-DIMETHYL-5-OXO-, METHYL ESTER is gaining traction in cosmetic science, particularly in stabilizing volatile aroma compounds. This aligns with the rise of "clean beauty" trends, where synthetic yet safe ingredients are preferred. Regulatory compliance, such as REACH and FDA guidelines, ensures its safe handling and commercial viability.

In summary, CAS No. 83221-15-2 represents a intersection of innovation and practicality, bridging gaps between academic research and industrial applications. Its adaptability across organic synthesis, material science, and consumer products positions it as a compound of enduring interest in the chemical community.